Cas no 311-21-7 (3-Oxa-9-azaspiro[5.5]undecane)
![3-Oxa-9-azaspiro[5.5]undecane structure](https://www.kuujia.com/scimg/cas/311-21-7x500.png)
3-Oxa-9-azaspiro[5.5]undecane Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxa-9-azaspiro[5.5]undecane
- 3-Oxa-9-azaspiro[5.5]undecane (8CI,9CI)
- 3-oxa-9-azaspiro[5.5]undecane(SALTDATA: FREE)
- AG-B-97698
- ANW-57569
- CTK7D1607
- MolPort-012-638-901
- PB17841
- SureCN503502
- 3-Oxa-9-aza-spiro[5.5]undecane
- AKOS009476651
- CS-W009039
- DTXSID90653867
- EN300-88621
- AS-59886
- DB-090305
- Z415735006
- MFCD11505644
- SY042115
- 311-21-7
- NJGVTIXCHOYDJW-UHFFFAOYSA-N
- SCHEMBL503502
-
- MDL: MFCD11505644
- Inchi: InChI=1S/C9H17NO/c1-5-10-6-2-9(1)3-7-11-8-4-9/h10H,1-8H2
- InChI Key: NJGVTIXCHOYDJW-UHFFFAOYSA-N
- SMILES: C1CC2(CCN1)CCOCC2
Computed Properties
- Exact Mass: 155.13100
- Monoisotopic Mass: 155.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3Ų
- XLogP3: 0.7
Experimental Properties
- Density: 1.00
- Boiling Point: 250 ºC
- Flash Point: 96 ºC
- PSA: 21.26000
- LogP: 1.49540
3-Oxa-9-azaspiro[5.5]undecane Security Information
- Safety Instruction: 24/25
3-Oxa-9-azaspiro[5.5]undecane Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Oxa-9-azaspiro[5.5]undecane Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1063564-500mg |
3-Oxa-9-azaspiro[5.5]undecane |
311-21-7 | 95% | 500mg |
¥ũźƽź | 2023-07-25 | |
Enamine | EN300-88621-2.5g |
3-oxa-9-azaspiro[5.5]undecane |
311-21-7 | 95% | 2.5g |
$605.0 | 2023-09-01 | |
eNovation Chemicals LLC | D491026-250mg |
3-oxa-9-azaspiro[5.5]undecane |
311-21-7 | 97% | 250mg |
$185 | 2024-06-07 | |
eNovation Chemicals LLC | Y1129173-100mg |
3-Oxa-9-aza-spiro[5.5]undecane |
311-21-7 | 95% | 100mg |
$200 | 2024-07-28 | |
eNovation Chemicals LLC | D491026-10g |
3-oxa-9-azaspiro[5.5]undecane |
311-21-7 | 97% | 10g |
$2315 | 2023-05-17 | |
Alichem | A289000559-1g |
3-Oxa-9-azaspiro[5.5]undecane |
311-21-7 | 95% | 1g |
$970.20 | 2023-09-02 | |
Alichem | A289000559-250mg |
3-Oxa-9-azaspiro[5.5]undecane |
311-21-7 | 95% | 250mg |
$384.16 | 2023-09-02 | |
BAI LING WEI Technology Co., Ltd. | 219738-250mg |
3-Oxa-9-azaspiro[5.5]undecane |
311-21-7 | 95% | 250mg |
¥ 3300 | 2022-04-26 | |
Alichem | A289000559-5g |
3-Oxa-9-azaspiro[5.5]undecane |
311-21-7 | 95% | 5g |
$1554.00 | 2023-09-02 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O88300-250mg |
3-Oxa-9-azaspiro[5.5]undecane |
311-21-7 | 95% | 250mg |
¥2548.0 | 2024-07-15 |
3-Oxa-9-azaspiro[5.5]undecane Related Literature
-
1. In situ syntheses of trans-spanned octahedral ruthenium complexes. Crystal structures of trans-[Ru(Cl)(trpy){Ph2PC6H4CH2O(CO)(CH2)4(CO)OCH2C6H4PPh2}][PF6]·0.25C6H5Me·0.5CH2Cl2 and trans-[Ru(Cl)(trpy)(PPh3)2][BF4]·CH2Cl2??Willie J. Perez,Charles H. Lake,Ronald F. See,Laurence M. Toomey,Melvyn Rowen Churchill,Kenneth J. Takeuchi,Christopher P. Radano,Walter J. Boyko,Carol A. Bessel J. Chem. Soc. Dalton Trans. 1999 2281
Additional information on 3-Oxa-9-azaspiro[5.5]undecane
3-Oxa-9-azaspiro[5.5]undecane: A Comprehensive Overview
3-Oxa-9-azaspiro[5.5]undecane (CAS No. 311-21-7) is a unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic family, characterized by its two rings sharing a single atom, creating a distinctive structural motif. The spiro[5.5]undecane framework is particularly notable for its rigid and compact structure, which contributes to its stability and potential for diverse applications.
The 3-Oxa designation indicates the presence of an oxygen atom at the third position of the spirocycle, while the 9-aza group signifies the incorporation of a nitrogen atom at the ninth position. This combination of oxygen and nitrogen atoms introduces functional diversity, making 3-Oxa-9-azaspiro[5.5]undecane a versatile building block in organic synthesis. Recent studies have highlighted its potential as a precursor for constructing bioactive molecules, particularly in drug discovery efforts targeting complex biological systems.
One of the most intriguing aspects of 3-Oxa-9-azaspiro[5.5]undecane is its ability to participate in various chemical transformations while maintaining its core spirocyclic structure. Researchers have explored its reactivity under different conditions, revealing its capacity to undergo nucleophilic substitutions, ring-opening reactions, and even catalytic cycles. These findings underscore its utility in designing intricate molecular architectures with tailored properties.
From a synthetic perspective, the construction of 3-Oxa-9-azaspiro[5.5]undecane involves a multi-step process that often begins with readily available starting materials. Recent advancements in catalytic methodologies have streamlined its synthesis, making it more accessible for large-scale production and subsequent modifications. For instance, transition metal-catalyzed cyclizations have emerged as powerful tools for assembling this compound with high efficiency and selectivity.
The applications of 3-Oxa-9-azaspiro[5.5]undecane span across various domains, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical sector, it has been employed as a scaffold for developing novel kinase inhibitors and GPCR modulators, which are critical targets in treating diseases such as cancer and neurodegenerative disorders. Its rigid structure facilitates precise molecular interactions, enhancing binding affinity and selectivity.
In agrochemicals, 3-Oxa-9-azaspiro[5.5]undecane derivatives have shown promise as biopesticides and plant growth regulators due to their ability to mimic natural signaling molecules. This has led to increased interest in their use for sustainable agriculture practices that minimize environmental impact.
From a materials science perspective, researchers have investigated the potential of 3-Oxa-9-azaspiro[5.5]undecane as a component in advanced polymers and self-healing materials. Its unique electronic properties and structural integrity make it an attractive candidate for developing next-generation materials with enhanced performance characteristics.
Recent studies have also delved into the stereochemical properties of 3-Oxa-9-azaspiro[5.5]undecane, revealing insights into its conformational flexibility and enantioselective synthesis methods. These findings are pivotal for optimizing its use in asymmetric catalysis and chiral resolution processes.
In conclusion, 3-Oxa-9-azaspiro[5.5]undecane stands out as a remarkable compound with vast potential across multiple scientific disciplines. Its structural versatility, combined with recent advancements in synthetic methodologies and application development, positions it as a key player in future innovations within organic chemistry and beyond.
311-21-7 (3-Oxa-9-azaspiro[5.5]undecane) Related Products
- 477858-75-6(2-(3,4-Dichlorophenyl)-6-(4-fluorophenyl)pyrazolo1,5-apyrimidin-7-amine)
- 2060027-46-3(1H-Pyrazole-4-acetic acid, 1-(4-cyanophenyl)-2,5-dihydro-3-methyl-5-oxo-, ethyl ester)
- 866131-55-7(5,6-dimethoxy-3-[(2,2,2-trifluoroacetyl)amino]-2,3-dihydro-1H-inden-1-yl N-(4-methylphenyl)carbamate)
- 1601949-73-8(2-(Bromomethyl)morpholine)
- 2411267-06-4(2-Chloro-N-[(3-cyclopropylphenyl)methyl]-N-(1-hydroxypent-4-yn-2-yl)acetamide)
- 2680737-08-8(2,2-difluoro-2-4-hydroxy-1-(2,2,2-trifluoroacetyl)azepan-4-ylacetic acid)
- 2197526-73-9(4-methyl-6-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine)
- 2092565-59-6(1-(1-(2,2,2-Trifluoroacetyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde)
- 958646-69-0(5-Amino-2-chlorophenylboronic Acid)
- 1261394-62-0((S)-Efavirenz-13C6)
